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Compound of Interest

2-Cyclopropylethane-1-
Compound Name:
sulfonamide

Cat. No.: B2489308

To: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Overview of 2-Cyclopropylethane-1-sulfonamide (CAS 1487784-
84-8)

Executive Summary

This document provides a comprehensive technical overview of the chemical compound 2-
Cyclopropylethane-1-sulfonamide, identified by the CAS number 1487784-84-8. The
purpose of this guide is to consolidate the available scientific and technical information
regarding this molecule to support research and development efforts. However, a thorough
search of publicly available scientific literature and patent databases has revealed a significant
lack of published data for this specific compound.

While the molecule is commercially available as a building block for chemical synthesis, there
IS no substantive information regarding its biological activity, mechanism of action, or specific
applications in drug discovery. This guide will present the known chemical properties and then
discuss the potential applications and research directions based on the general understanding
of the sulfonamide and cyclopropyl moieties, which are common pharmacophores in medicinal
chemistry.

Chemical Properties and Data
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Based on information from chemical suppliers, the fundamental properties of 2-
Cyclopropylethane-1-sulfonamide are summarized below.

Property Value Source
CAS Number 1487784-84-8 Chemical Supplier Catalogs
Molecular Formula CsH11NO2S Chemical Supplier Catalogs
Molecular Weight 149.21 g/mol Chemical Supplier Catalogs
2-cyclopropylethane-1- ) )
IUPAC Name ) Chemical Supplier Catalogs
sulfonamide
SMILES C1CC1CCS(=0)(=O)N Chemical Supplier Catalogs
) ) Inferred from typical small
Physical Form Solid (presumed) )
molecules of this class
Solubility No data available -
Melting Point No data available -
Boiling Point No data available -

Synthesis and Manufacturing

Detailed, peer-reviewed synthetic routes specifically for 2-Cyclopropylethane-1-sulfonamide
are not available in the current body of scientific literature. However, based on general
principles of organic chemistry, a plausible synthetic pathway can be proposed.

A potential synthetic workflow is outlined below. It is important to note that this is a theoretical
pathway and would require experimental validation.
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Figure 1: Proposed synthetic workflow for 2-Cyclopropylethane-1-sulfonamide.

Potential Biological Activity and Signaling Pathways
(Theoretical)

In the absence of specific data for 2-Cyclopropylethane-1-sulfonamide, we can hypothesize
its potential biological activities based on the well-established roles of the sulfonamide and

cyclopropyl groups in medicinal chemistry.

Sulfonamide Moiety: The sulfonamide group is a key feature in a wide range of
pharmaceuticals, most notably in antibacterial drugs (sulfa drugs). These drugs act as
competitive inhibitors of the enzyme dihydropteroate synthase (DHPS), which is crucial for
folate synthesis in bacteria. Inhibition of this pathway disrupts DNA synthesis and repair,
leading to a bacteriostatic effect.

The general mechanism of action for sulfonamide antibacterial drugs is depicted below.
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Figure 2: Theoretical signaling pathway of sulfonamide antibacterial action.

Cyclopropyl Moiety: The cyclopropyl group is often incorporated into drug candidates to
improve metabolic stability, enhance binding affinity to target proteins, and modulate
lipophilicity. Its rigid, three-dimensional structure can provide favorable interactions within a
protein's binding pocket.

Future Research Directions

Given the lack of available data, the following experimental workflow is proposed for the initial
investigation of 2-Cyclopropylethane-1-sulfonamide.
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Figure 3: Proposed experimental workflow for biological characterization.
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Conclusion

2-Cyclopropylethane-1-sulfonamide (CAS 1487784-84-8) is a commercially available
chemical compound with potential for application in drug discovery, largely inferred from the
known properties of its constituent chemical moieties. At present, there is a significant void in
the scientific literature regarding its synthesis, biological activity, and mechanism of action. This
document serves as a foundational guide and a call for further research to elucidate the
therapeutic potential of this molecule. The proposed theoretical frameworks and experimental
workflows provide a starting point for researchers interested in exploring the properties and
applications of 2-Cyclopropylethane-1-sulfonamide.

 To cite this document: BenchChem. [In-depth Technical Guide: 2-Cyclopropylethane-1-
sulfonamide (CAS 1487784-84-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2489308#2-cyclopropylethane-1-sulfonamide-cas-
number-1487784-84-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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